Cas no 1361773-35-4 (4-Cyano-2-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 4-Cyano-2-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1361773-35-4
• MF: C₇H₂F₃N₃O₃
• MW: 233.104291439056
• CID: 4911777
• Update Time: 2025-06-07

4-Cyano-2-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2F3N3O3/c8-7(9,10)16-5-3-12-6(13(14)15)1-4(5)2-11/h1,3H
• InChI Key： UUYHTCAVVDQYBO-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C=C1C#N)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 318
• XLogP3: 1.9
• Topological Polar Surface Area: 91.7

Additional information on 4-Cyano-2-nitro-5-(trifluoromethoxy)pyridine

Introduction to 4-Cyano-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1361773-35-4)

4-Cyano-2-nitro-5-(trifluoromethoxy)pyridine, with the chemical formula C₆H₂F₃N₂O₃, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, which is renowned for its diverse biological activities and industrial applications. The presence of multiple functional groups, including a cyano group, a nitro group, and a trifluoromethoxy group, makes it a versatile intermediate in synthetic chemistry.

The compound's unique structure imparts it with properties that are highly valuable in medicinal chemistry. Specifically, the trifluoromethoxy group enhances its lipophilicity and metabolic stability, while the cyano and nitro groups contribute to its reactivity in various synthetic pathways. These characteristics have positioned 4-Cyano-2-nitro-5-(trifluoromethoxy)pyridine as a key building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in the application of this compound in the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The pyridine core of this compound provides a scaffold that can be modified to target specific enzymatic pathways.

One of the most notable applications of 4-Cyano-2-nitro-5-(trifluoromethoxy)pyridine is in the synthesis of antiviral agents. The structural features of this compound allow it to interact with viral proteases and polymerases, thereby inhibiting viral replication. Recent studies have demonstrated its potential in combating emerging viral infections, making it a subject of intense research interest.

The agrochemical industry has also benefited from the use of this compound. Its derivatives have been investigated for their herbicidal and pesticidal properties. The trifluoromethoxy group, in particular, enhances the compound's bioavailability and environmental stability, making it an effective candidate for crop protection applications.

From a synthetic chemistry perspective, 4-Cyano-2-nitro-5-(trifluoromethoxy)pyridine serves as a versatile intermediate. It can be readily modified through various chemical reactions, such as nucleophilic substitution, reduction, and coupling reactions. These modifications enable chemists to tailor its properties for specific applications, making it an indispensable tool in drug discovery and material science.

The pharmaceutical industry has leveraged this compound's reactivity to develop novel therapeutic agents with improved pharmacokinetic profiles. For example, researchers have used it to synthesize compounds that exhibit enhanced solubility and bioavailability. These advancements are critical in ensuring that new drugs are not only effective but also well-tolerated by patients.

Another area where 4-Cyano-2-nitro-5-(trifluoromethoxy)pyridine has made significant contributions is in the development of fluorescent probes. The presence of electron-withdrawing groups like the cyano and nitro groups enhances its fluorescence properties, making it useful for biological imaging and diagnostics. These probes have been instrumental in understanding cellular processes at the molecular level.

The compound's role in material science is equally noteworthy. Its ability to form stable complexes with metal ions has led to its use in catalysis and material design. Researchers have explored its potential as a ligand in transition metal catalysis, which is essential for various organic transformations.

In conclusion, 4-Cyano-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1361773-35-4) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features make it an invaluable intermediate in synthetic chemistry, enabling the development of novel bioactive molecules with improved therapeutic profiles. As research continues to uncover new applications for this compound, its significance in science and industry is likely to grow even further.